Cas no 2680744-79-8 (methyl 3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)butanoate)

• Product Name: methyl 3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)butanoate
• CAS No: 2680744-79-8
• MF: C₁₉H₂₀BrNO₄
• MW: 406.270404815674
• CID: 5622627
• PubChem ID: 165926617
• Update Time: 2025-10-13

methyl 3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromophenyl)butanoate
• 2680744-79-8
• EN300-28303465
• methyl 3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)butanoate

• Inchi： 1S/C19H20BrNO4/c1-19(12-17(22)24-2,15-8-10-16(20)11-9-15)21-18(23)25-13-14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3,(H,21,23)
• InChI Key： KYXFSGOVJWTZHE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(CC(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 405.05757g/mol
• Monoisotopic Mass: 405.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)butanoate

Comprehensive Overview of Methyl 3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)butanoate (CAS No. 2680744-79-8)

The compound methyl 3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)butanoate (CAS No. 2680744-79-8) is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a 4-bromophenyl moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and chemists frequently search for this compound due to its role in peptide synthesis and drug discovery, aligning with the growing demand for novel therapeutic agents.

In recent years, the interest in CAS No. 2680744-79-8 has surged, particularly in the context of AI-driven drug discovery and high-throughput screening. The compound's versatility allows it to serve as a building block for small-molecule inhibitors and enzyme substrates, addressing key challenges in modern medicinal chemistry. Its 4-bromophenyl group enhances its reactivity in cross-coupling reactions, a topic frequently explored in organic synthesis forums and academic publications.

The benzyloxycarbonylamino (Cbz) group in methyl 3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)butanoate is a cornerstone in peptide protection strategies, a technique widely discussed in bioconjugation and protein engineering circles. This functional group ensures selective deprotection during multi-step syntheses, a critical feature for researchers developing targeted therapies and biologics. The compound's methyl ester moiety further enhances its solubility, making it suitable for solution-phase reactions.

From an industrial perspective, CAS No. 2680744-79-8 is often associated with green chemistry initiatives, as its efficient synthesis minimizes waste and energy consumption. This aligns with the global push for sustainable chemical processes, a hot topic in environmental science and corporate sustainability reports. Companies specializing in custom synthesis and contract research frequently highlight this compound in their portfolios, catering to the needs of pharmaceutical innovators.

The analytical characterization of methyl 3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)butanoate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound's quality, a priority for laboratories focused on GMP compliance and regulatory submissions. The bromine atom in its structure also facilitates X-ray crystallography studies, aiding in the elucidation of molecular conformations.

In summary, methyl 3-{(benzyloxy)carbonylamino}-3-(4-bromophenyl)butanoate (CAS No. 2680744-79-8) is a multifaceted compound with broad relevance in drug development, peptide chemistry, and material science. Its integration into AI-augmented research and sustainable practices underscores its importance in contemporary scientific endeavors. As the demand for precision medicine and biocompatible materials grows, this compound will likely remain a focal point for innovation.